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Compound of Interest

Compound Name: Calcitriol-13C3

cat. No.: B11939766

The proper disposal of Calcitriol-13C3 is governed by the toxicological properties of the parent
compound, Calcitriol. Calcitriol-13C3 is a stable isotope-labeled compound, meaning it is not
radioactive.[1] Therefore, no special precautions related to radioactivity are required for its
disposal.[1][2] The disposal procedure must focus on mitigating the high toxicity of Calcitriol.

Hazard Profile of Calcitriol: Calcitriol is a highly potent and toxic compound. It is classified as
fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[3] It is also suspected of
damaging fertility or the unborn child and is known to cause damage to organs through
prolonged or repeated exposure.[3] Due to its high toxicity, it must be handled and disposed of
as hazardous chemical waste, following all applicable regulations.[4]

Quantitative Toxicity Data

The following table summarizes the acute toxicity data for Calcitriol.

Route of . LD50 (Lethal Dose,
o . Species Reference

Administration 50%)

Oral Rat 620 pog/kg [3]

Oral Mouse 1,350 pg/kg [3]
Subcutaneous Rat 66 ug/kg [3]
Subcutaneous Mouse 145 pg/kg [3]
Intraperitoneal Mouse 1,900 pg/kg [3]
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Proper Disposal Protocol for Calcitriol-13C3

This protocol provides a step-by-step guide for the safe disposal of Calcitriol-13C3 waste,
including pure compound, contaminated labware (e.g., pipette tips, vials), and contaminated
personal protective equipment (PPE).

Step 1: Personnel Protection

» Required PPE: Always handle Calcitriol-13C3 and its waste in a well-ventilated area,
preferably within a chemical fume hood.[5] Wear appropriate personal protective equipment
(PPE), including:

o Chemical-resistant gloves (e.g., nitrile)
o Protective lab coat or clothing
o Safety goggles or face shield

o Approved respiratory protection if handling outside a fume hood or if dust generation is
possible.

Step 2: Waste Segregation and Collection

o Designated Waste Container: All waste contaminated with Calcitriol-13C3 must be collected
in a designated, leak-proof, and sealable hazardous waste container.[5]

e Segregation: Do not mix Calcitriol-13C3 waste with general laboratory waste or other non-
hazardous materials.[1]

e Sharps: Any contaminated sharp objects should be placed in a separate, rigid sharps
container designed for hazardous chemical waste.[2]

Step 3: Labeling

o Clear Identification: The waste container must be clearly labeled as "Hazardous Waste" and
include the following information:

o Chemical Name: "Calcitriol-13C3 Waste"
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o Hazard Pictograms: Skull and Crossbones (Acute Toxicity), Health Hazard.[3]
o Signal Word: "Danger"

o Hazard Statements: "Fatal if swallowed, in contact with skin or if inhaled."

Step 4: Decontamination

o Work Surfaces: Thoroughly decontaminate all work surfaces and equipment that may have
come into contact with Calcitriol-13C3. Use an appropriate cleaning agent and collect all
cleaning materials (e.g., wipes) as hazardous waste.

e PPE Removal: Remove contaminated clothing and PPE immediately, taking care to avoid
skin contact.[3] Dispose of all contaminated PPE in the designated hazardous waste
container.

Step 5: Storage

e Secure Storage: Keep the sealed waste container in a designated, secure, and well-
ventilated storage area, away from incompatible materials. The area should be accessible
only to authorized personnel.

Step 6: Final Disposal

o Professional Disposal: Arrange for the collection and disposal of the waste through a certified
hazardous waste management company.[1]

¢ Regulatory Compliance: Ensure that all disposal activities comply with local, state, and
federal environmental regulations.[4]

¢ Prohibition: Under no circumstances should Calcitriol-13C3 waste be disposed of down the
drain or in the regular trash, as this can lead to environmental contamination.[3][5]

Disposal Workflow Diagram
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Caption: Logical workflow for the safe disposal of Calcitriol-13C3 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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